Energy Metabolism Regulation

Description

Energy metabolism regulation refers to the intricate biochemical processes by which living organisms control the production, storage, and utilization of energy from nutrients. This complex system involves catabolic pathways that break down molecules to release energy (e.g., glycolysis, oxidative phosphorylation) and anabolic pathways that use energy to synthesize complex molecules (e.g., gluconeogenesis, lipogenesis). Hormones, enzymes, and neural signals meticulously coordinate these processes to maintain cellular homeostasis and meet physiological demands, impacting health conditions like diabetes and obesity.